Enolate addition to bicyclobutanes enables expedient access to 2-oxo-bicyclohexane scaffolds†

Chemical Communications Pub Date: 2023-10-10 DOI: 10.1039/D3CC04234K

Abstract

We report the synthesis of 2-oxo-bicyclo[2.1.1]hexanes (2-oxo-BCHs) from bicyclobutanes (BCBs) and readily available enolate precursors. Glycine-derived enolates directly give protected 2-oxo-3-amino-BCH derivatives that can be further functionalized. Arylacetate derivatives are also suitable enolate precursors, giving 2-oxo-3-aryl-BCH scaffolds from readily available starting materials.

Graphical abstract: Enolate addition to bicyclobutanes enables expedient access to 2-oxo-bicyclohexane scaffolds
Enolate addition to bicyclobutanes enables expedient access to 2-oxo-bicyclohexane scaffolds†
Recommended Literature